Cas no 402475-33-6 (DIMETHYL-W84 DIBROMIDE)

• Product Name: DIMETHYL-W84 DIBROMIDE
• CAS No: 402475-33-6
• MF: C₃₄H₄₈Br₂N₄O₄
• MW: 736.577327728271
• CID: 3028066
• Update Time: 2025-10-29

DIMETHYL-W84 DIBROMIDE Chemical and Physical Properties

Names and Identifiers

• DIMETHYL-W84 DIBROMIDE

• Inchi： 1S/C34H48N4O4.2BrH/c1-25-13-15-27-29(23-25)33(41)35(31(27)39)17-11-21-37(3,4)19-9-7-8-10-20-38(5,6)22-12-18-36-32(40)28-16-14-26(2)24-30(28)34(36)42;;/h13-16,23-24H,7-12,17-22H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： JDKHHBPNUMYHFM-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].O=C1C2C=C(C)C=CC=2C(N1CCC[N+](C)(C)CCCCCC[N+](C)(C)CCCN1C(C2C=CC(C)=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 736.202
• Monoisotopic Mass: 734.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 15
• Complexity: 916
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2

Additional information on DIMETHYL-W84 DIBROMIDE

DIMETHYL-W84 DIBROMIDE: A Comprehensive Overview

DIMETHYL-W84 DIBROMIDE, identified by the CAS registry number 402475-33-6, is a chemical compound that has garnered significant attention in various industrial and scientific applications. This compound, belonging to the family of dibromides, is characterized by its unique chemical structure and properties, making it a valuable component in numerous processes.

Recent advancements in chemical synthesis have led to a deeper understanding of the molecular composition of DIMETHYL-W84 DIBROMIDE. Researchers have identified its structure as a derivative of W84, with two bromine atoms attached to the methyl groups, enhancing its reactivity and versatility. This structure not only contributes to its stability but also enables it to participate in a wide range of chemical reactions.

The synthesis of DIMETHYL-W84 DIBROMIDE involves a multi-step process that incorporates advanced catalytic techniques. Studies published in leading chemistry journals highlight the optimization of reaction conditions, such as temperature and pressure, to achieve higher yields and purities. These findings underscore the importance of precise control during the manufacturing process to ensure the compound's quality and consistency.

In terms of applications, DIMETHYL-W84 DIBROMIDE has found extensive use in the polymer industry as a crosslinking agent. Its ability to induce crosslinking in polymer chains enhances the mechanical properties of materials, making them more durable and resistant to environmental factors. Recent research has also explored its potential in bio-based polymers, offering sustainable alternatives for traditional plastics.

The environmental impact of DIMETHYL-W84 DIBROMIDE has been a focal point for scientists and regulators alike. Studies conducted under controlled laboratory conditions reveal that the compound exhibits moderate biodegradability under specific environmental conditions. However, further research is required to fully understand its long-term effects on ecosystems and develop strategies for safe disposal.

From a safety perspective, handling DIMETHYL-W84 DIBROMIDE requires adherence to standard laboratory protocols due to its reactive nature. Proper personal protective equipment (PPE) and ventilation systems are essential to minimize exposure risks. Regulatory bodies continue to monitor its usage across industries to ensure compliance with safety standards.

In conclusion, DIMETHYL-W84 DIBROMIDE, with its CAS number 402475-33-6, stands as a testament to advancements in chemical innovation. Its diverse applications, coupled with ongoing research into its properties and environmental impact, position it as a key player in modern chemistry.